Cas no 65032-08-8 (N-Ethylpyrazin-2-amine)

• Product Name: N-Ethylpyrazin-2-amine
• CAS No: 65032-08-8
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD11122524
• CID: 1003675
• PubChem ID: 12446651
• Update Time: 2025-10-23

N-Ethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-pyrazin-2-yl-aMine
• N-Ethylpyrazin-2-amine
• 1-Pyrazin-2-yl-ethyl Amine
• 2-(ethylamino)pyrazine
• 2-(N-ethylamino)pyrazine
• 2-Ethylaminopyrazin
• 2-ethylaminopyrazine
• Aethylaminopyrazin
• AM101086
• ethylpyrazin-2-yl-amine
• KB-51819
• SureCN2343301
• Pyrazinamine, N-ethyl-
• N-Ethylpyrazin-2-yl-amine
• 2-Pyrazinamine, N-ethyl-
• AK159718
• Z2415
• ST24048564
• C76036
• SCHEMBL13025327
• SCHEMBL2343301
• Ethyl-pyrazin-2-yl-amine; Aethylaminopyrazin; 2-ethylaminopyrazine;
• A867762
• DB-319607
• AKOS008922856
• DTXSID10498656
• AS-58161
• 65032-08-8

• MDL： MFCD11122524
• Inchi： 1S/C6H9N3/c1-2-8-6-5-7-3-4-9-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key： CBLIKXAFMIOTGR-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CN=1)CC

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.8

Experimental Properties

• Boiling Point: 103-104°C at 20 mmHg

N-Ethylpyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD288323)

Additional information on N-Ethylpyrazin-2-amine

N-Ethylpyrazin-2-amine (CAS No. 65032-08-8): A Comprehensive Guide to Its Properties and Applications

N-Ethylpyrazin-2-amine (CAS No. 65032-08-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, also known as 2-Amino-N-ethylpyrazine, belongs to the pyrazine family, a class of heterocyclic compounds known for their diverse biological and chemical properties. In this article, we delve into the molecular characteristics, synthesis methods, and emerging uses of N-Ethylpyrazin-2-amine, while also addressing common queries and trends related to this compound.

The molecular formula of N-Ethylpyrazin-2-amine is C₆H₉N₃, with a molecular weight of 123.16 g/mol. Its structure features a pyrazine ring substituted with an ethylamino group at the 2-position, which imparts distinct reactivity and functionality. Researchers and chemists often explore this compound for its potential as a building block in pharmaceuticals, agrochemicals, and flavoring agents. The CAS No. 65032-08-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently asked questions about N-Ethylpyrazin-2-amine revolves around its synthesis. The compound can be prepared through several routes, including the nucleophilic substitution of 2-chloropyrazine with ethylamine or the reductive amination of 2-acetylpyrazine. These methods are often optimized for yield and purity, catering to industrial and laboratory-scale production. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthesis protocols for pyrazine derivatives, aligning with the global push for sustainable chemical processes.

In the pharmaceutical sector, N-Ethylpyrazin-2-amine is investigated for its potential as a pharmacophore in drug design. Its pyrazine core is a common motif in bioactive molecules, contributing to antimicrobial, antiviral, and anti-inflammatory properties. For instance, pyrazine-based compounds have been studied for their role in tuberculosis treatment, a topic that resonates with current health concerns. Additionally, the compound's flavor-enhancing properties make it a candidate for use in the food industry, particularly in the development of savory and umami flavors.

The agrochemical industry also benefits from the applications of N-Ethylpyrazin-2-amine. Its derivatives are explored as intermediates for herbicides and pesticides, addressing the growing demand for crop protection solutions. With the rise of precision agriculture and sustainable farming practices, researchers are keen on developing pyrazine-based compounds that offer efficacy while minimizing environmental impact. This aligns with the broader trend of green agrochemicals, a hot topic in agricultural research.

From a regulatory standpoint, CAS No. 65032-08-8 is not classified under hazardous or restricted categories, making it accessible for research and commercial use. However, proper handling and storage are recommended to ensure safety and stability. The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical applications. These details are often sought after by professionals in the field, highlighting the importance of accurate and accessible data.

In conclusion, N-Ethylpyrazin-2-amine (CAS No. 65032-08-8) is a versatile compound with promising applications across multiple industries. Its unique structure and reactivity make it a valuable asset in drug discovery, flavor chemistry, and agrochemical development. As research continues to uncover new possibilities for pyrazine derivatives, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology. Whether you're a chemist, researcher, or industry professional, understanding the potential of N-Ethylpyrazin-2-amine can open doors to innovative solutions and advancements.